Cas no 2768327-14-4 (2-(5-Chloropyrazin-2-yl)acetic acid (lithium salt))

• Product Name: 2-(5-Chloropyrazin-2-yl)acetic acid (lithium salt)
• CAS No: 2768327-14-4
• MF: C₆H₄ClLiN₂O₂
• MW: 178.502160072327
• CID: 5964045
• PubChem ID: 165992869
• Update Time: 2025-10-28

2-(5-Chloropyrazin-2-yl)acetic acid (lithium salt) Chemical and Physical Properties

Names and Identifiers

• 2-(5-Chloropyrazin-2-yl)acetic acid (lithium salt)
• EN300-37394049
• lithium(1+) 2-(5-chloropyrazin-2-yl)acetate
• 2768327-14-4

• Inchi： 1S/C6H5ClN2O2.Li/c7-5-3-8-4(2-9-5)1-6(10)11;/h2-3H,1H2,(H,10,11);/q;+1/p-1
• InChI Key： HUUMYYKFHZPOAK-UHFFFAOYSA-M
• SMILES： ClC1=CN=C(C=N1)CC(=O)[O-].[Li+]

Computed Properties

• Exact Mass: 178.0121335g/mol
• Monoisotopic Mass: 178.0121335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.9Ų

Additional information on 2-(5-Chloropyrazin-2-yl)acetic acid (lithium salt)

Introduction to 2-(5-Chloropyrazin-2-yl)acetic acid (lithium salt) and Its Significance in Modern Chemical Biology

The compound with the CAS number 2768327-14-4, specifically identified as 2-(5-Chloropyrazin-2-yl)acetic acid (lithium salt), represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This lithium-based derivative of acetic acid, featuring a 5-chloropyrazin-2-yl substituent, has garnered attention in recent years due to its potential applications in the development of novel therapeutic agents. The unique structural configuration of this compound not only underscores its chemical versatility but also highlights its relevance in addressing complex biological targets.

In the realm of chemical biology, the exploration of heterocyclic compounds has been pivotal in designing molecules with enhanced binding affinity and selectivity. The pyrazine core, a prominent scaffold in medicinal chemistry, is renowned for its ability to interact with various biological receptors and enzymes. The introduction of a chloro group at the 5-position and the modification at the 2-position via an acetic acid moiety further refines the pharmacophoric properties of this compound. Such structural modifications are often employed to modulate solubility, metabolic stability, and overall bioavailability, making 2-(5-Chloropyrazin-2-yl)acetic acid (lithium salt) a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of such compounds with biological targets with remarkable precision. The lithium salt form of this compound is particularly intriguing as lithium ions are well-documented for their role in modulating neurotransmitter activity and have been extensively studied for their therapeutic effects in neurological disorders. The combination of the 5-chloropyrazin-2-yl group with the lithium counterion may enhance the compound's ability to interact with specific protein targets, potentially leading to novel mechanisms of action.

One of the most compelling aspects of 2-(5-Chloropyrazin-2-yl)acetic acid (lithium salt) is its potential application in the treatment of inflammatory and autoimmune diseases. Pyrazine derivatives have been shown to exhibit anti-inflammatory properties by inhibiting key signaling pathways involved in inflammation. The presence of the chloro substituent may further enhance these effects by improving binding affinity to relevant enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). Furthermore, lithium-based compounds have demonstrated efficacy in conditions like rheumatoid arthritis and psoriasis, suggesting that this derivative could offer a new therapeutic approach.

Another area where this compound shows promise is in oncology research. The ability of 5-chloropyrazine derivatives to interfere with microtubule dynamics and inhibit cell proliferation has been widely reported. By incorporating an acetic acid moiety and forming a lithium salt, researchers aim to enhance the compound's solubility and bioavailability, thereby improving its pharmacokinetic profile. Preclinical studies have indicated that such derivatives may exhibit potent antitumor activity by disrupting mitotic spindle formation and inducing apoptosis in cancer cells.

The synthesis of 2-(5-Chloropyrazin-2-yl)acetic acid (lithium salt) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include halogenation of pyrazine derivatives followed by nucleophilic substitution to introduce the acetic acid group. The subsequent formation of the lithium salt is achieved through metathesis reactions under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive pharmacological evaluations.

In conclusion, 2-(5-Chloropyrazin-2-yl)acetic acid (lithium salt) (CAS no. 2768327-14-4) represents a significant advancement in medicinal chemistry with broad therapeutic implications. Its unique structural features, combined with its lithium salt formulation, position it as a valuable tool for developing novel treatments for neurological disorders, inflammatory conditions, and cancer. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern chemical biology.